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Compound of Interest

Compound Name: Borate V

Cat. No.: B575969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data and

recommended handling precautions for Borate V (CAS No. 182442-81-5). Due to the limited

availability of a complete Safety Data Sheet (SDS) for this specific compound, this guide also

includes general safety information for borate compounds and quaternary ammonium salts to

provide a broader context for risk assessment and safe handling procedures. It is crucial to

note that information on related compounds should be used for general guidance only and not

as a direct substitute for data on Borate V.

Chemical and Physical Properties
The following table summarizes the known chemical and physical properties of Borate V. Much

of the specific experimental data for this compound is not readily available in public sources.
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Property Value Source

Chemical Name

2-

butanoyloxyethyl(trimethyl)aza

nium;butyl(triphenyl)boranuide

[1]

Synonyms
Borate V, Butyryl choline

butyltriphenylborate
[2][3]

CAS Number 182442-81-5 [4]

Molecular Formula C31H44BNO2 [1][2][4]

Molecular Weight 473.5 g/mol [1][2][4]

Appearance No data available

Odor No data available

Melting Point No data available

Boiling Point No data available

Solubility No data available

pH No data available

Vapor Pressure No data available

Density No data available

Flash Point No data available

Autoignition Temperature No data available

Toxicological Data
Specific toxicological data for Borate V is largely unavailable. The table below reflects this lack

of information. For risk assessment, it is advisable to handle this compound with the caution

appropriate for a substance of unknown toxicity.
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Test Species Route Value Source

Acute Toxicity

(LD50)
No data available Oral No data available

No data available Dermal No data available

No data available Inhalation No data available

Skin

Corrosion/Irritatio

n

No data available No data available

Serious Eye

Damage/Irritation
No data available No data available

Respiratory or

Skin

Sensitization

No data available No data available

Carcinogenicity No data available No data available

Mutagenicity No data available No data available

Reproductive

Toxicity
No data available No data available

General Information on Related Compounds:
Inorganic Borates: Generally have low acute toxicity. For example, the oral LD50 for sodium

tetraborate pentahydrate in rats is between 3,200 and 3,400 mg/kg of body weight.[5]

Symptoms of overexposure can include nausea, vomiting, and diarrhea.[5]

Quaternary Ammonium Compounds: Toxicity can vary widely depending on the specific

structure. Some can be corrosive to skin and eyes and may cause sensitization.

Handling and Storage
Prudent laboratory practices should be followed when handling Borate V.
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Aspect Recommendation Source

Engineering Controls

Use in a well-ventilated area. A

chemical fume hood is

recommended for procedures

that may generate dust or

aerosols.

[4]

Personal Protective Equipment

(PPE)

Safety glasses with side

shields or goggles, chemical-

resistant gloves (e.g., nitrile),

and a lab coat should be worn.

[4]

Respiratory Protection

If dusts are generated and

engineering controls are

insufficient, a NIOSH-approved

respirator may be necessary.

[4]

Hygiene Practices

Avoid contact with skin, eyes,

and clothing. Wash hands

thoroughly after handling. Do

not eat, drink, or smoke in the

laboratory.

[4][5]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container.

[4]

Incompatibilities

No specific data for Borate V.

General borates should be

kept away from strong acids

and oxidizing agents.

[6]

Experimental Protocols
As no specific experimental safety studies for Borate V are publicly available, this section

outlines standard methodologies for key toxicological endpoints, based on internationally

recognized guidelines.
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Acute Oral Toxicity (OECD Test Guideline 423)
This method is used to estimate the acute oral toxicity (LD50) of a substance.

Test Principle: A stepwise procedure is used with a small number of animals per step. The

substance is administered orally to a group of animals at a defined dose. Observations of

effects and mortality are made. The outcome of the first step determines the dose for the

next step.

Animals: Typically, female rats are used. Animals are fasted before dosing.

Procedure:

The test substance is administered in a single dose by gavage.

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for

at least 14 days.

Necropsy of all animals is performed at the end of the observation period.

Data Analysis: The LD50 is estimated based on the mortality observed at different dose

levels.

Skin Irritation/Corrosion (OECD Test Guideline 404)
This method assesses the potential of a substance to cause skin irritation or corrosion.

Test Principle: The substance is applied to the skin of a test animal (typically an albino rabbit)

for a defined period. The skin is then observed for signs of erythema (redness) and edema

(swelling).

Procedure:

A small area of the animal's back is clipped free of fur.

A measured amount of the test substance is applied to the clipped skin under a gauze

patch.
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The patch is left in place for 4 hours.

After removal of the patch, the skin is observed and scored for erythema and edema at

specified intervals (e.g., 1, 24, 48, and 72 hours).

Data Analysis: The mean scores for erythema and edema are used to classify the substance

as irritating or non-irritating.

Spill and Emergency Procedures
A general workflow for handling a spill of a solid chemical like Borate V is presented below.

Initial Actions Assessment Cleanup (Trained Personnel Only) Disposal

Evacuate Immediate Area Alert Others & Supervisor Isolate Spill Area Assess Spill Size & Hazard
(Consult SDS) Don Appropriate PPE Contain Spill Clean Up Spill

(Avoid raising dust) Decontaminate Area Package Waste Label Waste Container Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: General workflow for handling a solid chemical spill.

Signaling Pathways and Logical Relationships
As Borate V is a chemical compound and not a biological agent with a known signaling

pathway, a diagram illustrating a logical relationship for risk assessment is provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b575969?utm_src=pdf-body
https://www.benchchem.com/product/b575969?utm_src=pdf-body-img
https://www.benchchem.com/product/b575969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b575969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification Exposure Assessment

Risk Characterization & Management

Physical/Chemical Properties

Characterize Risk

Toxicological Data
(Largely unavailable for Borate V)

Data from Related Compounds
(General Borates, Quaternary Ammonium Salts)

Route of Exposure
(Inhalation, Dermal, Ingestion) Duration & Frequency of Exposure

Implement Controls
(Engineering, PPE, Administrative)

Click to download full resolution via product page

Caption: Logical workflow for risk assessment of Borate V.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b575969#borate-v-safety-data-sheet-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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